Cas no 2138005-08-8 (4-(2-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde)

• Product Name: 4-(2-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde
• CAS No: 2138005-08-8
• MF: C₁₁H₇FO₂S
• MW: 222.235485315323
• MDL: MFCD31590359
• CID: 5608914
• PubChem ID: 165476358
• Update Time: 2025-05-24

4-(2-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde
• 2138005-08-8
• EN300-841913
• 4-(2-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde

• MDL： MFCD31590359
• Inchi： 1S/C11H7FO2S/c12-11-9(2-1-3-10(11)14)7-4-8(5-13)15-6-7/h1-6,14H
• InChI Key： GIXVLCCXUAJPAX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC=C(C=1F)O

Computed Properties

• Exact Mass: 222.01507880g/mol
• Monoisotopic Mass: 222.01507880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 4-(2-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde

4-(2-Fluoro-3-Hydroxyphenyl)Thiophene-2-Carbaldehyde: A Comprehensive Overview

The compound 4-(2-Fluoro-3-Hydroxyphenyl)Thiophene-2-Carbaldehyde, identified by the CAS number 2138005-08-8, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic aldehydes, characterized by its thiophene ring system and the presence of a fluorine atom and hydroxyl group on the phenyl substituent. The unique combination of these functional groups makes it a subject of interest in both academic research and commercial development.

The structure of 4-(2-Fluoro-3-Hydroxyphenyl)Thiophene-2-Carbaldehyde consists of a thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom. The thiophene ring is substituted at the 4-position with a phenyl group that carries both a fluorine atom at the 2-position and a hydroxyl group at the 3-position. Additionally, the thiophene ring is substituted at the 2-position with an aldehyde group (-CHO). This arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it suitable for various applications.

Recent studies have highlighted the potential of 4-(2-Fluoro-3-Hydroxyphenyl)Thiophene-2-Carbaldehyde in the field of materials science, particularly in the development of advanced materials for electronic devices. The thiophene moiety is known for its conjugated π-system, which contributes to its electronic properties, making it a candidate for use in organic semiconductors and conductive polymers. Furthermore, the presence of the aldehyde group introduces additional reactivity, enabling the molecule to participate in various chemical reactions such as condensation reactions and cross-coupling reactions.

In terms of synthesis, 4-(2-Fluoro-3-Hydroxyphenyl)Thiophene-2-Carbaldehyde can be prepared through a variety of methods, including oxidative coupling reactions and Friedel-Crafts alkylation or acylation. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic chemistry have made it possible to achieve higher yields and better selectivity in the synthesis of this compound.

The biological activity of 4-(2-Fluoro-3-Hydroxyphenyl)Thiophene-2-Carbaldehyde has also been explored in recent research studies. The compound has shown potential as an antimicrobial agent due to its ability to inhibit the growth of certain bacteria and fungi. Additionally, it has been investigated for its anti-inflammatory properties, making it a candidate for use in pharmaceutical applications.

In conclusion, 4-(2-Fluoro-3-Hydroxyphenyl)Thiophene-2-Carbaldehyde, with its unique structure and diverse functional groups, represents a promising compound with applications across multiple disciplines. Its potential in materials science, pharmaceuticals, and organic synthesis makes it a subject of continued research interest. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.